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Compound of Interest

Compound Name: Jasmine lactone-d2

Cat. No.: B12385006

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a proposed synthetic pathway for

deuterated jasmine lactone. Stable isotope-labeled compounds, such as deuterated jasmine

lactone, are invaluable tools in drug metabolism studies, pharmacokinetic research, and as

internal standards for quantitative mass spectrometry analysis.[1][2] This document outlines a

detailed, multi-step synthetic protocol, presents expected quantitative data in a clear tabular

format, and includes visualizations of the chemical synthesis and experimental workflow.

Proposed Synthetic Pathway
The synthesis of deuterated jasmine lactone can be approached through the deuteration of a

suitable precursor followed by lactonization. The following proposed pathway focuses on

introducing deuterium atoms at specific positions that are less susceptible to exchange under

typical biological conditions. The key steps involve the reduction of a triple bond to introduce

two deuterium atoms and the reduction of an ester to a hydroxyl group, which subsequently

attacks the activated carboxylic acid to form the lactone ring.
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Caption: Proposed synthetic pathway for deuterated jasmine lactone.

Experimental Protocols
Step 1: Protection of Pent-2-yn-1-ol

Reaction: Pent-2-yn-1-ol is reacted with tert-butyldimethylsilyl chloride (TBDMSCl) to protect

the hydroxyl group.

Procedure: To a solution of pent-2-yn-1-ol (1.0 eq) and imidazole (2.5 eq) in dichloromethane

(DCM) at 0 °C, a solution of TBDMSCl (1.1 eq) in DCM is added dropwise. The reaction

mixture is stirred at room temperature for 12 hours. The reaction is quenched with saturated

aqueous NaHCO3 solution, and the organic layer is separated. The aqueous layer is

extracted with DCM. The combined organic layers are washed with brine, dried over

anhydrous Na2SO4, filtered, and concentrated under reduced pressure to afford 1-(tert-

butyldimethylsilyloxy)pent-2-yne.

Step 2: Alkynylation of Methyl 5-oxopentanoate
Reaction: The protected pentyne is deprotonated with n-butyllithium (n-BuLi) and reacted

with methyl 5-oxopentanoate to form the carbon skeleton.

Procedure: To a solution of 1-(tert-butyldimethylsilyloxy)pent-2-yne (1.1 eq) in anhydrous

tetrahydrofuran (THF) at -78 °C under an argon atmosphere, n-BuLi (1.1 eq, 2.5 M in

hexanes) is added dropwise. The mixture is stirred for 1 hour at -78 °C. A solution of methyl

5-oxopentanoate (1.0 eq) in anhydrous THF is then added dropwise. The reaction is stirred

for 3 hours at -78 °C and then allowed to warm to room temperature overnight. The reaction

is quenched with saturated aqueous NH4Cl solution and extracted with ethyl acetate. The

combined organic layers are washed with brine, dried over anhydrous Na2SO4, filtered, and

concentrated. The crude product, methyl 5-hydroxydec-7-ynoate with the silyl protecting

group, is purified by column chromatography.

Step 3: Deuteration and Double Bond Formation
Reaction: The triple bond is stereoselectively reduced to a Z-double bond with the

incorporation of two deuterium atoms using deuterium gas (D2) and Lindlar's catalyst.
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Procedure: The product from the previous step is dissolved in ethyl acetate, and Lindlar's

catalyst (5% Pd on CaCO3, poisoned with lead, 0.1 eq) and quinoline (1 eq) are added. The

flask is evacuated and backfilled with D2 gas three times. The reaction is stirred under a D2

atmosphere (balloon pressure) at room temperature until the starting material is consumed

(monitored by TLC). The mixture is filtered through a pad of Celite, and the filtrate is

concentrated to give methyl (Z)-5-hydroxydec-7,8-d2-enoate.

Step 4: Saponification of the Ester
Reaction: The methyl ester is hydrolyzed to the corresponding carboxylic acid using lithium

hydroxide (LiOH).

Procedure: To a solution of methyl (Z)-5-hydroxydec-7,8-d2-enoate in a mixture of THF and

water (3:1), LiOH (1.5 eq) is added. The reaction is stirred at room temperature for 4 hours.

The THF is removed under reduced pressure, and the aqueous residue is acidified to pH 3

with 1 M HCl. The product is extracted with ethyl acetate, and the combined organic extracts

are washed with brine, dried over anhydrous Na2SO4, and concentrated to yield (Z)-5-

hydroxydec-7,8-d2-enoic acid.

Step 5: Lactonization
Reaction: The hydroxy acid undergoes intramolecular cyclization to form the δ-lactone ring,

deuterated jasmine lactone.

Procedure: To a solution of (Z)-5-hydroxydec-7,8-d2-enoic acid (1.0 eq) and 4-

dimethylaminopyridine (DMAP, 0.1 eq) in dry DCM at 0 °C, a solution of N,N'-

dicyclohexylcarbodiimide (DCC, 1.1 eq) in DCM is added dropwise. The reaction mixture is

stirred at room temperature for 12 hours. The precipitated dicyclohexylurea is removed by

filtration. The filtrate is washed successively with 1 M HCl, saturated aqueous NaHCO3, and

brine. The organic layer is dried over anhydrous Na2SO4, filtered, and concentrated. The

crude product is purified by column chromatography to afford deuterated jasmine lactone.

Quantitative Data Summary
The following tables summarize the expected quantitative data for the synthesis of deuterated

jasmine lactone.
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Table 1: Reagents and Expected Yields

Step
Starting
Material

Key Reagents Product
Expected Yield
(%)

1 Pent-2-yn-1-ol
TBDMSCl,

Imidazole

1-(tert-

Butyldimethylsilyl

oxy)pent-2-yne

95

2

1-(tert-

Butyldimethylsilyl

oxy)pent-2-yne

n-BuLi, Methyl 5-

oxopentanoate

Methyl 5-

hydroxydec-7-

ynoate

70

3

Methyl 5-

hydroxydec-7-

ynoate

D2, Lindlar's

catalyst

Methyl (Z)-5-

hydroxydec-7,8-

d2-enoate

90

4

Methyl (Z)-5-

hydroxydec-7,8-

d2-enoate

LiOH

(Z)-5-

Hydroxydec-7,8-

d2-enoic acid

92

5

(Z)-5-

Hydroxydec-7,8-

d2-enoic acid

DCC, DMAP
Deuterated

Jasmine Lactone
80

Table 2: Expected Analytical Data for Deuterated Jasmine Lactone
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Analysis Expected Result

Molecular Formula C10H14D2O2

Molecular Weight 170.25 g/mol

Appearance Colorless to pale yellow oil

¹H NMR

Signals corresponding to the protons of the

lactone ring and the pentenyl side chain, with

the absence of signals for the vinylic protons at

the 7 and 8 positions.

¹³C NMR
Signals corresponding to the carbon atoms of

the jasmine lactone structure.

Mass Spectrometry (EI) Molecular ion peak (M+) at m/z 170.

Isotopic Purity >98% D2 incorporation

Experimental Workflow
The general workflow for each synthetic step is depicted in the following diagram.
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Caption: General experimental workflow for a single synthetic step.

This technical guide provides a robust framework for the synthesis of deuterated jasmine

lactone. The detailed protocols and expected data serve as a valuable resource for researchers

in need of this labeled compound for their studies. The application of such isotopically labeled

molecules is crucial for advancing our understanding of drug disposition and metabolism.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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